Cas no 2241865-21-2 (1H-pyrazol-3,5-d2-4-amine)

• Product Name: 1H-pyrazol-3,5-d2-4-amine
• CAS No: 2241865-21-2
• MF: C₃H₅N₃
• MW: 85.1042230129242
• CID: 6804627
• PubChem ID: 172405270
• Update Time: 2025-01-08

1H-pyrazol-3,5-d2-4-amine Chemical and Physical Properties

Names and Identifiers

• 2241865-21-2
• 1H-pyrazol-3,5-d2-4-amine
• CS-27576

• Inchi： 1S/C3H5N3/c4-3-1-5-6-2-3/h1-2H,4H2,(H,5,6)/i1D,2D
• Inchi： InChI=1S/C3H5N3/c4-3-1-5-6-2-3/h1-2H,4H2,(H,5,6)/i1D,2D
• InChI Key： AXINVSXSGNSVLV-QDNHWIQGSA-N
• SMILES： N1C([2H])=C(C([2H])=N1)N
• SMILES： [2H]C1=C(C(=NN1)[2H])N

Computed Properties

• Exact Mass: 85.060900664Da
• Monoisotopic Mass: 85.060900664Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 54.7Ų